Cas no 1258963-55-1 ((3R,4R)-4-(4-bromophenoxy)tetrahydrofuran-3-amine)

• Product Name: (3R,4R)-4-(4-bromophenoxy)tetrahydrofuran-3-amine
• CAS No: 1258963-55-1
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6446062
• PubChem ID: 67193588
• Update Time: 2026-03-11

(3R,4R)-4-(4-bromophenoxy)tetrahydrofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-(4-bromophenoxy)tetrahydrofuran-3-amine
• 3-Furanamine, 4-(4-bromophenoxy)tetrahydro-, (3R,4R)-
• (3R,4R)-4-(4-bromophenoxy)oxolan-3-amine
• SCHEMBL1869011
• DTXSID001231549
• D84894
• cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine
• GRTOEAAOPRPWSN-ZJUUUORDSA-N
• 1258963-55-1
• AS-79722
• 1258963-52-8
• (3R,4R)-4-(4-Bromophenoxy)tetrahydro-3-furanamine
• (3R,4R)-rel-4-(4-bromophenoxy)oxolan-3-amine
• MFCD30803213
• P19317
• MFCD32862574

• Inchi： 1S/C10H12BrNO2/c11-7-1-3-8(4-2-7)14-10-6-13-5-9(10)12/h1-4,9-10H,5-6,12H2/t9-,10+/m1/s1
• InChI Key： GRTOEAAOPRPWSN-ZJUUUORDSA-N
• SMILES： O1C[C@H](OC2=CC=C(Br)C=C2)[C@H](N)C1

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Boiling Point: 349.6±42.0 °C(Predicted)
• pka: 8.02±0.40(Predicted)